4-(3-Chloro-4-fluorophenyl)pyridine-3-carboxylic acid
Catalog No.
S6702225
CAS No.
1261938-49-1
M.F
C12H7ClFNO2
M. Wt
251.64 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1261938-49-1
Product Name
4-(3-Chloro-4-fluorophenyl)pyridine-3-carboxylic acid
IUPAC Name
4-(3-chloro-4-fluorophenyl)pyridine-3-carboxylic acid
Molecular Formula
C12H7ClFNO2
Molecular Weight
251.64 g/mol
InChI
InChI=1S/C12H7ClFNO2/c13-10-5-7(1-2-11(10)14)8-3-4-15-6-9(8)12(16)17/h1-6H,(H,16,17)
InChI Key
MPMLWOFXIMCDPF-UHFFFAOYSA-N
SMILES
C1=CC(=C(C=C1C2=C(C=NC=C2)C(=O)O)Cl)F
Canonical SMILES
C1=CC(=C(C=C1C2=C(C=NC=C2)C(=O)O)Cl)F
Potential Nicotinic Receptor Ligand
The nicotinic acid moiety in the molecule suggests a potential interaction with nicotinic acetylcholine receptors (nAChRs). These receptors are ligand-gated ion channels found in the nervous system, neuromuscular junctions, and some immune cells . Research on other nicotinic acid derivatives has explored their potential as nAChR agonists or antagonists, which could be relevant for applications in neurodegenerative diseases or addiction treatment .
Fluorine and Chlorine Substituents
The presence of fluorine and chlorine atoms can influence the molecule's properties, such as lipophilicity (fat solubility) and blood-brain barrier permeability . These factors are crucial for central nervous system drug development.
XLogP3
2.7
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
251.0149343 g/mol
Monoisotopic Mass
251.0149343 g/mol
Heavy Atom Count
17
Dates
Last modified: 11-23-2023
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